Cas no 946360-41-4 (N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946360-41-4
• MF: C₁₆H₁₉N₅O₃
• MW: 329.353762865067
• CID: 6057383
• PubChem ID: 16861134
• Update Time: 2025-09-27

N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 946360-41-4
• F2482-0075
• AKOS024651002
• SR-01000913093
• N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• SR-01000913093-1
• N-(2-methoxyethyl)-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C16H19N5O3/c1-11-3-5-12(6-4-11)20-8-9-21-15(23)13(18-19-16(20)21)14(22)17-7-10-24-2/h3-6H,7-10H2,1-2H3,(H,17,22)
• InChI Key： XHUDGCUVIPVXPG-UHFFFAOYSA-N
• SMILES： N1=C(C(NCCOC)=O)C(=O)N2CCN(C3=CC=C(C)C=C3)C2=N1

Computed Properties

• Exact Mass: 329.14878949g/mol
• Monoisotopic Mass: 329.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.6Ų

Additional information on N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Introduction to N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946360-41-4)

N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, identified by its CAS number 946360-41-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazotriazine class, a structural motif known for its diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a fused imidazo[2,1-c][1,2,4]triazine core, which is a key pharmacophore responsible for its unique chemical and biological properties. The presence of a 4-methylphenyl substituent at the 8-position and an N-(2-methoxyethyl) group at the 3-position introduces additional functionalization that modulates its reactivity and binding affinity. The oxo group at the 4-position further enhances the compound's potential as a bioactive molecule.

In recent years, there has been a growing interest in imidazotriazine derivatives due to their demonstrated efficacy in various biological assays. These compounds have shown promise as inhibitors of key enzymes and pathways involved in inflammation, cancer progression, and infectious diseases. The specific arrangement of atoms in N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The imidazotriazine scaffold is known to exhibit inhibitory activity against several targets of interest in medicinal chemistry. For instance, studies have shown that derivatives of this class can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The structural features of N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide are well-suited to modulate these interactions effectively.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the N-(2-methoxyethyl) group and the 4-methylphenyl substituent necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of the pharmacological properties of N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis or arresting cell cycle progression. Additionally, preclinical investigations suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzyme activity.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, N-(2-methoxyethyl)-8-(4-methylphenyl)-4-oxo-4H,6H,7H,